molecular formula C13H11F3N2 B8386891 [2-(4-Trifluoromethyl-phenyl)-pyridin-4-yl]methylamine

[2-(4-Trifluoromethyl-phenyl)-pyridin-4-yl]methylamine

Cat. No.: B8386891
M. Wt: 252.23 g/mol
InChI Key: DKHUGVSHEPKOQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(4-Trifluoromethyl-phenyl)-pyridin-4-yl]methylamine is a useful research compound. Its molecular formula is C13H11F3N2 and its molecular weight is 252.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11F3N2

Molecular Weight

252.23 g/mol

IUPAC Name

[2-[4-(trifluoromethyl)phenyl]pyridin-4-yl]methanamine

InChI

InChI=1S/C13H11F3N2/c14-13(15,16)11-3-1-10(2-4-11)12-7-9(8-17)5-6-18-12/h1-7H,8,17H2

InChI Key

DKHUGVSHEPKOQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC=CC(=C2)CN)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The nitrile 20A (3 g, 12 mmol) dissolved in 50 ml of diethyl ether was added dropwise to a mixture of LiAlH4 (912 mg, 2 equiv.) in diethyl ether (80 mL) and stirred at 0° C. Then, the mixture was stirred at room temperature overnight. The excess of LiAlH4 was destroyed by water addition at 0° C., the solid formed was filtered, washed with Et2O and the filtrate was dried over Na2SO4 and evaporated to dryness to obtain 2.5 g of the amine as a yellow oil. The amine was used for the following step without purification.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
912 mg
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two

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